Cas no 401939-94-4 (2-(3-Bromopropyl)-1,3-difluorobenzene)

• Product Name: 2-(3-Bromopropyl)-1,3-difluorobenzene
• CAS No: 401939-94-4
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• MDL: MFCD09744357
• CID: 2825954
• PubChem ID: 23502728
• Update Time: 2025-06-08

2-(3-Bromopropyl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-1,3-difluorobenzene
• DTXSID10634557
• BRA93994
• 856-842-1
• SCHEMBL2554030
• LVIQDVWDGUSTIG-UHFFFAOYSA-N
• 401939-94-4
• AKOS013830788
• 1-bromo-3-(2,6-difluorophenyl)propane
• DTXCID20585309
• Benzene, 2-(3-bromopropyl)-1,3-difluoro-
• CS-0243449
• EN300-263847

• MDL： MFCD09744357
• Inchi： 1S/C9H9BrF2/c10-6-2-3-7-8(11)4-1-5-9(7)12/h1,4-5H,2-3,6H2
• InChI Key： LVIQDVWDGUSTIG-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Bromopropyl)-1,3-difluorobenzene

Introduction to 2-(3-Bromopropyl)-1,3-difluorobenzene (CAS No. 401939-94-4)

2-(3-Bromopropyl)-1,3-difluorobenzene (CAS No. 401939-94-4) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromopropyl group and two fluorine atoms attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-(3-Bromopropyl)-1,3-difluorobenzene is C₉H₈BrF₂, and its molecular weight is approximately 250.06 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 185°C. Its solubility in organic solvents such as dichloromethane, acetone, and ethanol makes it suitable for use in a wide range of chemical reactions.

In the realm of pharmaceutical research, 2-(3-Bromopropyl)-1,3-difluorobenzene has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of fluorinated analogs of known anticancer agents, which exhibited enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts.

The bromopropyl group in 2-(3-Bromopropyl)-1,3-difluorobenzene provides a reactive site for further functionalization, making it an ideal starting material for the preparation of complex organic molecules. This versatility is particularly valuable in the synthesis of pharmaceuticals, where precise control over molecular structure is crucial for optimizing drug properties such as bioavailability, stability, and pharmacokinetics.

In addition to its applications in drug discovery, 2-(3-Bromopropyl)-1,3-difluorobenzene has also found use in materials science. The presence of fluorine atoms can significantly alter the electronic and physical properties of materials, leading to improved performance in various applications. For example, fluorinated compounds are often used in the development of advanced polymers with enhanced thermal stability and chemical resistance. A recent study published in Advanced Materials demonstrated the use of this compound as a monomer for the synthesis of high-performance fluoropolymers with potential applications in electronics and coatings.

The synthesis of 2-(3-Bromopropyl)-1,3-difluorobenzene typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, it is important to note that while 2-(3-Bromopropyl)-1,3-difluorobenzene is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The market demand for 2-(3-Bromopropyl)-1,3-difluorobenzene is expected to grow steadily due to its diverse applications in pharmaceuticals and materials science. Key drivers include increasing research activities in drug discovery and development, as well as advancements in polymer technology. Major players in the chemical industry are investing heavily in R&D to explore new applications and improve production processes for this compound.

In conclusion, 2-(3-Bromopropyl)-1,3-difluorobenzene (CAS No. 401939-94-4) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate for synthetic chemists working on novel drug candidates and advanced materials. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to increase further.